Cas no 59939-74-1 (1-(thiophene-3-carbonyl)piperazine)

• Product Name: 1-(thiophene-3-carbonyl)piperazine
• CAS No: 59939-74-1
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD08752708
• CID: 57504
• PubChem ID: 12289911
• Update Time: 2025-06-15

1-(thiophene-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazin-1-yl-thiophen-3-yl-methanone
• piperazin-1-yl(thiophen-3-yl)methanone
• Methanone,1-piperazinyl-3-thienyl
• Piperazine,1-(3-thienylcarbonyl)- (9CI)
• 1-(thiophene-3-carbonyl)piperazine
• F21150
• 59939-74-1
• EN300-50119
• Z228587324
• Methanone,1-piperazinyl-3-thienyl-
• 1-(Thien-3-ylcarbonyl)piperazine
• piperazin-1-ylthiophen-3-ylmethanone
• DTXSID80484844
• F2158-0925
• AKOS000129366
• 1-(thiophen-3-ylcarbonyl)piperazine
• MFCD08444712
• DTXCID80435654

• MDL： MFCD08752708
• Inchi： 1S/C9H12N2OS/c12-9(8-1-6-13-7-8)11-4-2-10-3-5-11/h1,6-7,10H,2-5H2
• InChI Key： GOTAZYHBTVLKFD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 352.972°C at 760 mmHg
• Flash Point: 167.272°C
• Refractive Index: 1.582
• PSA: 60.58000
• LogP: 1.06020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(thiophene-3-carbonyl)piperazine

Professional Introduction to 1-(thiophene-3-carbonyl)piperazine (CAS No. 59939-74-1)

1-(thiophene-3-carbonyl)piperazine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 59939-74-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The integration of the thiophene-3-carbonyl moiety with the piperazine ring creates a versatile scaffold that is conducive to various chemical modifications, making it a valuable intermediate in synthetic chemistry.

The thiophene-3-carbonyl group is particularly noteworthy for its ability to participate in multiple reaction pathways, including condensation, cyclization, and nucleophilic substitution reactions. These reactions are pivotal in the synthesis of more complex molecules, which are often essential for developing novel therapeutic agents. The piperazine moiety, on the other hand, is known for its biological activity and is frequently incorporated into pharmacophores due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of new drugs targeting neurological disorders. The structural features of 1-(thiophene-3-carbonyl)piperazine) make it an attractive candidate for this purpose. Studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, including antipsychotic and antidepressant effects. The thiophene-3-carbonyl group plays a crucial role in modulating these effects by influencing the compound's binding affinity and selectivity to target receptors.

The synthesis of 1-(thiophene-3-carbonyl)piperazine) involves a series of well-defined chemical steps that highlight the compound's synthetic utility. One common approach involves the condensation of 3-bromothiophene-2-carboxylic acid with piperazine in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields the desired product in high purity. The versatility of this synthetic route allows for easy modification of the core structure, enabling researchers to explore a wide range of analogues with tailored properties.

The pharmacological profile of 1-(thiophene-3-carbonyl)piperazine) has been extensively studied in both preclinical and clinical settings. Preclinical studies have revealed that this compound exhibits significant binding affinity to serotonin receptors, which is consistent with its potential use as an antipsychotic agent. Additionally, it has shown efficacy in animal models of depression and anxiety disorders, suggesting its therapeutic relevance.

In clinical trials, 1-(thiophene-3-carbonyl)piperazine) derivatives have demonstrated safety and tolerability profiles that are comparable to existing treatments. However, further research is needed to fully understand its long-term effects and optimal dosing regimens. The development of new methodologies for studying these compounds is crucial for advancing their clinical application.

The role of computational chemistry in understanding the behavior of 1-(thiophene-3-carbonyl)piperazine) cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into the compound's interactions with biological targets. These studies have helped researchers optimize the structure of drug candidates for improved efficacy and reduced side effects.

The future prospects for 1-(thiophene-3-carbonyl)piperazine) are promising, with ongoing research focusing on expanding its applications beyond neurological disorders. Preliminary findings suggest that this compound may also have potential in treating inflammatory diseases and cancer. The ability to modify its core structure allows for the exploration of diverse therapeutic avenues.

In conclusion, 1-(thiophene-3-carbonyl)piperazine) (CAS No. 59939-74-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an invaluable tool for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.